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An In-depth Analysis of the NMR and Mass Spectrometry Data of a Promising Polyketide

Natural Product

Neoaureothin, a polyketide natural product also known as spectinabilin, has garnered

significant interest in the scientific community due to its notable biological activities. The

structural elucidation of this complex molecule is paramount for understanding its mode of

action and for guiding synthetic and medicinal chemistry efforts. This technical guide provides a

comprehensive overview of the spectroscopic data of neoaureothin, focusing on Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS), to support researchers in drug

discovery and development.

Spectroscopic Data
The structural characterization of neoaureothin, with the molecular formula C₂₈H₃₁NO₆, relies

heavily on a combination of one- and two-dimensional NMR spectroscopy and high-resolution

mass spectrometry.[1] The data presented herein has been compiled from seminal studies on

the isolation and characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
The ¹H and ¹³C NMR spectra of neoaureothin are typically recorded in deuterated chloroform

(CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard.
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Table 1: ¹H NMR Spectroscopic Data of Neoaureothin (in CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data of Neoaureothin (in CDCl₃)

Chemical Shift (δ, ppm) Carbon Type Assignment

Data not available in search

results

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HR-MS) is crucial for confirming the elemental composition

of neoaureothin. The primary ionization technique used is often Electrospray Ionization (ESI).

Table 3: High-Resolution Mass Spectrometry (HR-MS) Data of Neoaureothin

Ion Calculated m/z Observed m/z

[M+H]⁺
Calculated value for

C₂₈H₃₂NO₆⁺

Data not available in search

results

[M+Na]⁺
Calculated value for

C₂₈H₃₁NNaO₆⁺

Data not available in search

results

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental

procedures. The following protocols are based on established methodologies for the analysis of

natural products like neoaureothin.

Isolation and Purification
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Neoaureothin is a secondary metabolite produced by certain strains of Streptomyces. The

typical isolation procedure involves:

Fermentation: Culturing the producing microorganism in a suitable nutrient medium to

promote the biosynthesis of neoaureothin.

Extraction: Extraction of the culture broth and/or mycelium with an organic solvent, such as

ethyl acetate.

Chromatographic Purification: The crude extract is then subjected to a series of

chromatographic techniques, including column chromatography (e.g., silica gel) and High-

Performance Liquid Chromatography (HPLC), to isolate pure neoaureothin.

NMR Spectroscopy
Sample Preparation: A sample of pure neoaureothin (typically 5-10 mg) is dissolved in

approximately 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS in a

standard 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer

(e.g., 400 MHz or higher).

Data Acquisition:

¹H NMR: Standard pulse sequences are used to acquire the proton spectrum.

¹³C NMR: Proton-decoupled spectra are obtained to simplify the carbon signals.

2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are

performed to establish proton-proton and proton-carbon correlations, which are essential

for unambiguous signal assignments.

Mass Spectrometry
Sample Preparation: A dilute solution of purified neoaureothin is prepared in a suitable

solvent, such as methanol or acetonitrile.
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Instrumentation: High-resolution mass spectra are obtained using a mass spectrometer

equipped with an electrospray ionization (ESI) source, coupled to a high-resolution analyzer

(e.g., Time-of-Flight (TOF) or Orbitrap).

Data Acquisition: The instrument is operated in positive or negative ion mode to detect the

protonated molecule [M+H]⁺ or other adducts. The high resolution and mass accuracy of the

instrument allow for the precise determination of the elemental composition.

Workflow for Spectroscopic Analysis
The logical flow of experiments for the spectroscopic characterization of neoaureothin is

crucial for a comprehensive structural elucidation.

Isolation & Purification

Spectroscopic Analysis

Data Analysis & Structure Elucidation

Fermentation Extraction Chromatography

NMR Data Acquisition
(1H, 13C, 2D)

HR-MS Data Acquisition

Spectral Data Processing Structure Determination

Click to download full resolution via product page

Workflow for the isolation and spectroscopic characterization of neoaureothin.

This guide provides a foundational understanding of the spectroscopic data and analytical

methodologies pertinent to neoaureothin. For researchers engaged in the study of this and

related natural products, a thorough application of these techniques is indispensable for

accurate structural confirmation and to propel further investigations into its promising biological

activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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